Cas no 1515778-49-0 (4-cyclobutylbutan-2-ol)
4-cyclobutylbutan-2-ol structure
Product Name:4-cyclobutylbutan-2-ol
CAS No:1515778-49-0
Molecular Formula:C8H16O
Molecular Weight:128.212042808533
CID:5830637
PubChem ID:54194692
4-cyclobutylbutan-2-ol Properties
Names and Identifiers
-
- Cyclobutanepropanol, α-methyl-
- 4-cyclobutylbutan-2-ol
- SCHEMBL13461629
- AKOS017977216
- EN300-1245236
- CS-0278635
- 1515778-49-0
-
- InChIKey： SYMPSRHZLJFQQV-UHFFFAOYSA-N
- Inchi： 1S/C8H16O/c1-7(9)5-6-8-3-2-4-8/h7-9H,2-6H2,1H3
- SMILES： C1(CCC(C)O)CCC1
Computed Properties
- Exact Mass: 128.120115130g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 128.120115130g/mol
- Heavy Atom Count: 9
- Complexity: 76.6
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Boiling Point: 175.4±8.0 °C(Predicted)
- pka: 15.27±0.20(Predicted)
- Density: 0.919±0.06 g/cm3(Predicted)
4-cyclobutylbutan-2-ol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1245236-1.0g |
4-cyclobutylbutan-2-ol |
1515778-49-0 | 1g |
$0.0 |
4-cyclobutylbutan-2-ol Related Literature
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Ling Li,Hanwen Deng,Zhongshuai Zhao,Zhongde Liu Analyst, 2021,146, 5898-5903
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Guanglin Xia,Qinfen Gu,Yanhui Guo,Xuebin Yu J. Mater. Chem., 2012,22, 7300-7307
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Philippe Durand,Florent Xavier Gadéa,Ivana Paidarová Phys. Chem. Chem. Phys., 2000,2, 2829-2836
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Wenjie Tian,Huayang Zhang,Shaobin Wang Nanoscale, 2022,14, 14341-14367
-
6. Enantioselective synthesis of dihydroquinazolinone derivatives catalyzed by a chiral organocatalyst†Siva Ayyanar,Ponmuthu Kottala Vijaya,Madhappan Mariyappan,Veeramanoharan Ashokkumar,Velu Sadhasivam,Sankar Balakrishnan,Chithiraikumar Chinnadurai,Sepperumal Murugesan New J. Chem., 2017,41, 7980-7986
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Seohyun Kang,Sohyun Park,Hungu Kang,Soo Jin Cho,Hyunsun Song,Hyo Jae Yoon Chem. Commun., 2019,55, 8780-8783
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Jarosław Chojnacki,Michał Mońka,Illia E. Serdiuk,Piotr Bojarski,Tadeusz Połoński,Teresa Olszewska CrystEngComm, 2021,23, 299-307
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10. Contents list
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